Ethyl 4-tert-butylbenzoylformate
Overview
Description
Ethyl 4-tert-butylbenzoylformate is a chemical compound with the molecular formula C14H18O3 . It has an average mass of 234.291 Da and a monoisotopic mass of 234.125595 Da . It is used for research and development purposes .
Synthesis Analysis
The synthesis of Ethyl 4-tert-butylbenzoylformate involves several stages . The first stage involves the reaction of n-butyllithium with 1-bromo-4-tert-butylbenzene in tetrahydrofuran and hexanes at -78 degrees Celsius for 1 hour. In the second stage, oxalic acid diethyl ester is added to the mixture and stirred for another hour at -78 degrees Celsius .Molecular Structure Analysis
The InChI code for Ethyl 4-tert-butylbenzoylformate is 1S/C14H18O3/c1-5-17-13(16)12(15)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
Ethyl 4-tert-butylbenzoylformate has a molecular weight of 234.3 . It appears as a golden oil . More detailed physical and chemical properties are not available in the current data.Scientific Research Applications
Use in Chemical Synthesis
Scientific Field
This application falls under the field of Chemical Synthesis .
Summary of the Application
Ethyl 4-tert-butylbenzoylformate is a chemical compound used in various chemical synthesis processes . It’s often used as a reagent or intermediate in the synthesis of other chemical compounds .
Results or Outcomes
The outcomes of these synthesis processes can vary widely, as they depend on the specific reactions being carried out. In general, the use of Ethyl 4-tert-butylbenzoylformate in chemical synthesis can enable the production of a wide range of chemical products .
Biodegradation Study
Scientific Field
This application is related to Environmental Science and Pollution Research .
Summary of the Application
Understanding the anaerobic biodegradation of ether oxygenates like Ethyl 4-tert-butylbenzoylformate in groundwater is important, especially given that it is replaced by ETBE as a gasoline additive in several regions .
Methods of Application
The study involves the use of stable isotope analysis to deduce anaerobic biodegradation of Ethyl 4-tert-butylbenzoylformate and its product TBA in groundwater . Non-isotopic methods, such as the detection of contaminant loss, metabolites, or Ethyl 4-tert-butylbenzoylformate-degrading bacteria are also used .
Results or Outcomes
The study found that Ethyl 4-tert-butylbenzoylformate has the potential for biodegradation in anoxic groundwater systems . Stable carbon isotope enrichment indicated biodegradation at an anoxic field site .
Use in Proteomics Research
Scientific Field
This application falls under the field of Proteomics Research .
Summary of the Application
Ethyl 4-tert-butylbenzoylformate is used as a biochemical in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions .
Methods of Application
The specific methods of application can vary greatly depending on the particular research being carried out. Typically, Ethyl 4-tert-butylbenzoylformate would be used in various experimental procedures to study protein structures and functions .
Results or Outcomes
The outcomes of these research processes can vary widely, as they depend on the specific experiments being carried out. In general, the use of Ethyl 4-tert-butylbenzoylformate in proteomics research can enable the exploration of various aspects of protein biology .
Use in Environmental Science
Scientific Field
Safety And Hazards
properties
IUPAC Name |
ethyl 2-(4-tert-butylphenyl)-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-5-17-13(16)12(15)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQDPLASXAHWKJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC=C(C=C1)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371318 |
Source
|
| Record name | Ethyl (4-tert-butylphenyl)(oxo)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-tert-butylbenzoylformate | |
CAS RN |
80120-36-1 |
Source
|
| Record name | Ethyl (4-tert-butylphenyl)(oxo)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 80120-36-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
